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Compound of Interest

Compound Name: Zirconyl propionate

Cat. No.: B1600218 Get Quote

An In-depth Technical Guide to Zirconyl
Propionate
This technical guide provides a comprehensive overview of zirconyl propionate, focusing on

its chemical identity, physicochemical properties, synthesis, and applications. The information

is tailored for researchers, scientists, and professionals in drug development and materials

science.

Chemical Identity and Molecular Structure
Zirconyl propionate (CAS Number: 84057-80-7) is an organometallic compound of

zirconium(IV).[1] Its precise molecular structure is often described as complex and ill-defined,

with a propensity to form polynuclear, hydroxy-bridged polymeric structures rather than a

simple monomeric salt.[1] This structural complexity leads to discrepancies in the reported

molecular formula across various sources. While PubChem lists a formula of C₃H₆O₂Zr, several

chemical suppliers report C₁₂H₂₂O₈Zr.[2][3] Other sources suggest C₆H₁₀O₅Zr.[4] This

ambiguity likely arises from the formation of various oxo-hydroxy clusters where propionate

ligands cap a central zirconium-oxo core.

Table 1: Chemical Identifiers for Zirconyl Propionate
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Identifier Value

CAS Number 84057-80-7

Molecular Formula
Disputed; commonly cited as C₁₂H₂₂O₈Zr,

C₆H₁₀O₅Zr, or C₃H₆O₂Zr

Molecular Weight
Varies with formula; 383.51 g/mol for

C₁₂H₂₂O₈Zr

IUPAC Name propanoate;zirconium(4+)[4]

Synonyms
Zirconium propionate, Propanoic acid, zirconium

salt

Physicochemical Properties
Zirconyl propionate is a white, free-flowing powder with a slight odor of propionic acid. It is

notable for its solubility in certain organic solvents and its thermal decomposition

characteristics.

Table 2: Physicochemical and Thermal Properties of Zirconyl Propionate

Property Value

Appearance White, free-flowing powder

Solubility

Insoluble in water. Soluble in isopropanol (>65

g/100 ml), ethanol (>150 g/100 ml), and ethyl

acetate (>150 g/100 ml).[5]

Melting Point
Decomposes starting at approximately 160°C.[1]

[6]

Thermal Decomposition

A two-stage process: an initial decomposition

between 160-250°C to an intermediate oxy-

propionate, followed by complete conversion to

zirconium oxide (ZrO₂) at temperatures above

350°C.[1][6]

Density Tamped: 1.14 g/cm³; Untamped: 0.98 g/cm³
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Table 3: Spectroscopic Data for Zirconyl Propionate

Spectroscopic Technique Characteristic Features

FTIR Spectroscopy

C-H stretching: Aliphatic C-H vibrations from the

propionate's ethyl group are observed in the

2800–3000 cm⁻¹ region.[6] COO⁻ stretching:

Asymmetric and symmetric vibrations of the

carboxylate group appear in the 1540–1650

cm⁻¹ range.[6] Zr-O stretching: Broad, strong

absorption bands in the 500–800 cm⁻¹ range

are attributed to zirconium-oxygen bond

vibrations.[6]

NMR Spectroscopy

Obtaining high-resolution ¹H and ¹³C NMR

spectra is challenging due to the complex,

polymeric, or aggregated nature of the

compound in solution.[1]

Experimental Protocols and Methodologies
Detailed experimental protocols for zirconyl propionate are not extensively published in peer-

reviewed literature. However, based on technical data sheets and general chemical knowledge,

the following methodologies are representative.

3.1. Synthesis of Zirconyl Propionate

A common and environmentally conscious method for preparing zirconyl propionate involves

the reaction of zirconium basic carbonate (ZBC) with propionic acid, typically in an aqueous

medium.

Protocol Synopsis:

Zirconium basic carbonate is mixed with an aqueous solution of propionic acid.

The mixture is heated, leading to the effervescence of carbon dioxide as the propionic acid

reacts with the carbonate.
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The reaction proceeds until the formation of the zirconyl propionate product is complete.

The final product is isolated, typically as a powder, after drying.

3.2. Characterization by Thermogravimetric Analysis (TGA)

TGA is used to determine the thermal stability and decomposition profile of zirconyl
propionate.

Methodology Synopsis:

A small, accurately weighed sample of zirconyl propionate is placed in a TGA crucible.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

The weight loss of the sample is recorded as a function of temperature.

The resulting data reveals the onset of decomposition and the temperatures of the distinct

degradation stages, confirming the conversion to zirconium oxide.[1][6]

Applications and Logical Workflows
Zirconyl propionate has several industrial applications, primarily leveraging its ability to act as

a crosslinking agent and adhesion promoter. It is also a precursor for advanced materials.

Adhesion Promoter: It is widely used in solvent-based printing inks (flexographic and

gravure) to enhance adhesion to non-porous substrates like polyethylene, polypropylene,

and metal foils.[5]

Crosslinking Agent: It can crosslink with oxygenated organic polymers, such as those

containing hydroxyl groups, improving heat and solvent resistance in coatings.

Materials Precursor: It serves as a precursor for the synthesis of high-purity zirconium oxide

(ZrO₂) nanoparticles through thermal decomposition.[1]

Below is a diagram illustrating a typical workflow from synthesis to application.
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Caption: Synthesis, characterization, and application workflow for zirconyl propionate.
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Biological Signaling Pathways: An Indirect
Perspective
There is no direct evidence in the reviewed literature of zirconyl propionate as a singular

molecule activating specific biological signaling pathways. However, its constituent components

—zirconium ions and propionate—have known biological activities that are relevant in the

context of drug development and biocompatibility.

Zirconium Ions (Zr⁴⁺): Soluble zirconium ions have been shown to promote the proliferation

and differentiation of human osteoblasts. This effect is associated with the up-regulation of

the Bone Morphogenetic Protein 2 (BMP2) and the subsequent activation of the BMP/SMAD

signaling pathway.

Propionate: As a short-chain fatty acid (SCFA), propionate is a well-known signaling

molecule in mammals, primarily produced by gut microbiota. It acts through G-protein

coupled receptors like FFAR2 and FFAR3 to modulate immune responses and metabolic

processes. For instance, propionate can counter pro-inflammatory signaling linked to nutrient

load and obesity.[7]

The diagram below illustrates these separate pathways. It is critical to note that these pathways

are initiated by the individual ions/molecules, and not necessarily by the intact zirconyl
propionate compound.
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Caption: Separate signaling pathways of zirconyl propionate's constituent components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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